Cas no 358641-28-8 (1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-)

• Product Name: 1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-
• CAS No: 358641-28-8
• MF: C₉H₁₂N₆O₂S
• MW: 268.295578956604
• CID: 1472613
• Update Time: 2024-08-23

1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-
• 1H-1,2,4-Triazole, 3-(3-ethyl-1-methyl-4-nitro-1H-pyrazol-5-yl)-5-(methylthio)-

• Inchi： 1S/C9H12N6O2S/c1-4-5-6(15(16)17)7(14(2)13-5)8-10-9(18-3)12-11-8/h4H2,1-3H3,(H,10,11,12)
• InChI Key： BDEPNGDZHXXYMZ-UHFFFAOYSA-N
• SMILES： N1C(SC)=NC(C2N(C)N=C(CC)C=2[N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 268.07446

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 534.3±60.0 °C(Predicted)
• PSA: 102.53
• pka: 7.44±0.40(Predicted)